Cas no 1262001-28-4 (2-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid)

• Product Name: 2-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid
• CAS No: 1262001-28-4
• MF: C₁₅H₁₁FO₄
• MW: 274.243848085403
• MDL: MFCD18312694
• CID: 1223370
• PubChem ID: 53218420
• Update Time: 2025-05-28

2-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid
• MFCD18312694
• DTXSID90683361
• 3'-Fluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
• 1262001-28-4
• 2-(3-Fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%

• MDL： MFCD18312694
• Inchi： 1S/C15H11FO4/c1-20-15(19)12-7-6-9(8-13(12)16)10-4-2-3-5-11(10)14(17)18/h2-8H,1H3,(H,17,18)
• InChI Key： DOBQKYQFGLBGRI-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 274.06413699g/mol
• Monoisotopic Mass: 274.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid

Comprehensive Overview of 2-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid (CAS No. 1262001-28-4)

2-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid (CAS No. 1262001-28-4) is a fluorinated aromatic carboxylic acid derivative with significant applications in pharmaceutical intermediates and organic synthesis. This compound, characterized by its methoxycarbonyl and benzoic acid functional groups, has garnered attention due to its structural versatility and potential in drug discovery. Researchers and industries are increasingly exploring its role in designing small-molecule inhibitors and biocompatible materials, aligning with trends in personalized medicine and green chemistry.

The molecular structure of 2-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid features a fluorine atom at the 3-position and a methoxycarbonyl group at the 4-position of the phenyl ring, which enhances its electronic properties and reactivity. This configuration makes it a valuable building block for catalysis and material science, particularly in the development of high-performance polymers and liquid crystals. Recent studies highlight its utility in supramolecular chemistry, where its ability to form hydrogen bonds and π-π stacking interactions is exploited for advanced applications.

In the context of sustainability, 2-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid is being investigated for its compatibility with eco-friendly synthesis routes, such as microwave-assisted reactions and solvent-free conditions. These methods align with the growing demand for green chemistry solutions, a topic frequently searched in academic and industrial forums. Additionally, its potential in biodegradable materials resonates with global efforts to reduce environmental impact, making it a subject of interest in circular economy discussions.

From a pharmaceutical perspective, this compound's fluorinated aromatic core is pivotal in modulating bioavailability and metabolic stability, key factors in drug design. Its derivatives are explored for anti-inflammatory and antimicrobial properties, addressing current healthcare challenges like antibiotic resistance. The integration of computational chemistry tools, such as molecular docking, has accelerated its study, reflecting the intersection of AI-driven drug discovery and traditional synthetic approaches.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 2-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid, ensuring purity and consistency in research. Quality control protocols are critical, as impurities can affect downstream applications in fine chemicals and agrochemicals. The compound's stability under various pH and temperature conditions is also a focus, particularly for formulation scientists optimizing delivery systems.

Market trends indicate rising demand for fluorinated compounds like CAS No. 1262001-28-4, driven by their niche applications in electronics and coatings. Its role in organic photovoltaics and semiconductor materials is under exploration, tapping into the renewable energy sector. As industries prioritize functional materials, this compound's unique properties position it as a candidate for next-generation technologies.

In summary, 2-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid exemplifies the convergence of chemical innovation and industrial relevance. Its multifaceted applications—from life sciences to advanced materials—underscore its importance in contemporary research. Future directions may include nanotechnology integrations and catalytic transformations, further expanding its utility in a rapidly evolving scientific landscape.